1-(cyclopentylcarbonyl)-4-[(4-methylphenyl)sulfonyl]piperazine

• IUPAC Name: cyclopentyl-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]methanone
• InChI: InChI=1S/C17H24N2O3S/c1-14-6-8-16(9-7-14)23(21,22)19-12-10-18(11-13-19)17(20)15-4-2-3-5-15/h6-9,15H,2-5,10-13H2,1H3
• InChI Key: FUQIICXIHKMORA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)C3CCCC3
• Molecular Formula: C17H24N2O3S
• Molecular Weight: 336.5 g/mol

Description

1-(cyclopentylcarbonyl)-4-[(4-methylphenyl)sulfonyl]piperazine, also known as CPP, is a compound that has gained attention in scientific research due to its potential therapeutic applications. CPP is a piperazine derivative that has been synthesized using various methods. It has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments.

Mechanism of Action

1-(cyclopentylcarbonyl)-4-[(4-methylphenyl)sulfonyl]piperazine acts as a selective antagonist of the 5-HT1A receptor, which is a subtype of the serotonin receptor. This receptor is involved in the regulation of mood, anxiety, and other physiological processes. By blocking the 5-HT1A receptor, this compound can modulate the release of serotonin and other neurotransmitters, leading to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of cell proliferation, and the reduction of anxiety and depression-like behaviors in animal models. This compound has also been shown to have neuroprotective effects, reducing the damage caused by oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

1-(cyclopentylcarbonyl)-4-[(4-methylphenyl)sulfonyl]piperazine has several advantages for lab experiments, including its high potency and selectivity for the 5-HT1A receptor. However, its limitations include its low solubility in water and its potential toxicity at high doses. Therefore, careful consideration should be given to the concentration and duration of this compound exposure in lab experiments.

Future Directions

1-(cyclopentylcarbonyl)-4-[(4-methylphenyl)sulfonyl]piperazine has several potential future directions in scientific research, including its use as a therapeutic agent for various diseases, such as cancer and neurodegenerative disorders. Further studies are needed to explore its pharmacokinetics and pharmacodynamics, as well as its potential side effects. This compound may also have potential applications in drug discovery, as a tool for studying the function of the 5-HT1A receptor, and as a potential biomarker for various diseases.

Scientific Research Applications

1-(cyclopentylcarbonyl)-4-[(4-methylphenyl)sulfonyl]piperazine has been studied for its potential therapeutic applications in various diseases, including cancer, epilepsy, and Alzheimer's disease. It has been shown to have anticonvulsant and neuroprotective effects, as well as the ability to inhibit cell proliferation in cancer cells. This compound has also been studied for its potential use as a treatment for anxiety disorders and depression.